Cas no 923139-11-1 (N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 923139-11-1
• MF: C₁₇H₁₅N₅O₃
• MW: 337.332702875137
• CID: 6043359
• PubChem ID: 18567098
• Update Time: 2025-05-26

N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide
• Ethanediamide, N1-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-N2-(4-pyridinylmethyl)-
• N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(pyridin-4-ylmethyl)ethanediamide
• N1-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N2-(pyridin-4-ylmethyl)oxalamide
• CCG-174901
• AKOS001962417
• F2092-0100
• 923139-11-1
• N'-[(4-oxo-3H-phthalazin-1-yl)methyl]-N-(pyridin-4-ylmethyl)oxamide

• Inchi： 1S/C17H15N5O3/c23-15-13-4-2-1-3-12(13)14(21-22-15)10-20-17(25)16(24)19-9-11-5-7-18-8-6-11/h1-8H,9-10H2,(H,19,24)(H,20,25)(H,22,23)
• InChI Key： BSINFYHLRFJQOF-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)C(NCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 337.11748936g/mol
• Monoisotopic Mass: 337.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 10.77±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide

N-(4-Oxo-3,4-Dihydrophthalazin-1-Yl)Methyl-N'-(Pyridin-4-Yl)Methylethanediamide: A Comprehensive Overview

The compound with CAS No. 923139-11-1, known as N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of ethanediamides, which are derivatives of ethanedioic acid, and it features a unique combination of functional groups that contribute to its versatile properties.

Recent studies have highlighted the importance of ethanediamides in drug discovery and material science due to their ability to form stable complexes with metal ions. The presence of the phthalazinone moiety in this compound adds an additional layer of complexity, making it a promising candidate for advanced applications. The phthalazinone group is known for its aromatic stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial use. The use of pyridine derivatives as starting materials has been particularly effective in streamlining the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 220°C, making it thermally stable under moderate conditions. Its solubility in organic solvents such as dichloromethane and ethanol is relatively high, which facilitates its use in solution-based reactions. The compound's molecular weight is around 385 g/mol, contributing to its moderate volatility and ease of handling in controlled environments.

The chemical structure of this compound is characterized by a central ethanediamide group flanked by two distinct substituents: the phthalazinone moiety and the pyridine ring. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, enabling it to interact with a wide range of chemical systems. The phthalazinone group introduces electron-withdrawing effects, while the pyridine ring contributes aromatic stability and potential for further functionalization.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound with unprecedented accuracy. These studies reveal that the compound exhibits significant electron-deficient character due to the conjugation between the phthalazinone and pyridine groups. This property makes it an attractive candidate for applications in semiconducting materials and optoelectronics.

In pharmacology, this compound has shown promise as a potential drug delivery agent. Its ability to form stable complexes with metal ions such as zinc and copper suggests its utility in targeted drug delivery systems. Additionally, preliminary toxicity studies indicate that the compound has low cytotoxicity, making it a safer option for biomedical applications.

The integration of this compound into polymer matrices has also been explored, with researchers demonstrating its ability to enhance the mechanical properties of polymeric materials. The strong intermolecular interactions facilitated by the phthalazinone group contribute to improved tensile strength and thermal stability of the resulting composites.

In conclusion, N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(pyridin-4-yl)methylethanediamide (CAS No. 923139-11-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.